7-ETHYL-10-HYDROXYCAMPTOTHECIN,98per cent
7-ETHYL-10-HYDROXYCAMPTOTHECIN,98per cent
Brand Name:
Vulcanchem
CAS No.:
119577-28-5
VCID:
VC0054351
InChI:
InChI=1S/C22H20N2O5/c1-3-11-5-6-17(25)13-7-12-9-24-16(19(12)23-18(11)13)8-15-14(20(24)26)10-29-21(27)22(15,28)4-2/h5-8,23,28H,3-4,9-10H2,1-2H3/t22-/m0/s1
SMILES:
CCC1=C2C(=CC3=C(N2)C4=CC5=C(COC(=O)C5(CC)O)C(=O)N4C3)C(=O)C=C1
Molecular Formula:
C22H20N2O5
Molecular Weight:
392.4 g/mol
7-ETHYL-10-HYDROXYCAMPTOTHECIN,98per cent
CAS No.: 119577-28-5
Main Products
VCID: VC0054351
Molecular Formula: C22H20N2O5
Molecular Weight: 392.4 g/mol
| CAS No. | 119577-28-5 |
|---|---|
| Product Name | 7-ETHYL-10-HYDROXYCAMPTOTHECIN,98per cent |
| Molecular Formula | C22H20N2O5 |
| Molecular Weight | 392.4 g/mol |
| IUPAC Name | (19S)-5,19-diethyl-19-hydroxy-17-oxa-3,13-diazapentacyclo[11.8.0.02,11.04,9.015,20]henicosa-1(21),2(11),4,6,9,15(20)-hexaene-8,14,18-trione |
| Standard InChI | InChI=1S/C22H20N2O5/c1-3-11-5-6-17(25)13-7-12-9-24-16(19(12)23-18(11)13)8-15-14(20(24)26)10-29-21(27)22(15,28)4-2/h5-8,23,28H,3-4,9-10H2,1-2H3/t22-/m0/s1 |
| Standard InChIKey | OZESIOWEPLUEAF-QFIPXVFZSA-N |
| Isomeric SMILES | CCC1=C2C(=CC3=C(N2)C4=CC5=C(COC(=O)[C@@]5(CC)O)C(=O)N4C3)C(=O)C=C1 |
| SMILES | CCC1=C2C(=CC3=C(N2)C4=CC5=C(COC(=O)C5(CC)O)C(=O)N4C3)C(=O)C=C1 |
| Canonical SMILES | CCC1=C2C(=CC3=C(N2)C4=CC5=C(COC(=O)C5(CC)O)C(=O)N4C3)C(=O)C=C1 |
| PubChem Compound | 9800670 |
| Last Modified | Dec 23 2021 |
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